Massarilactone H
Overview
Description
LSM-4499 is a butenolide.
Scientific Research Applications
1. Identification and Characterization
Massarilactone H has been identified and characterized in various studies. For example, Zhang et al. (2012) isolated massarilactone H from the marine-derived fungus Phoma herbarum, and its structure was elucidated using spectroscopic methods including 2D NMR techniques. This study highlighted the compound's neuraminidase inhibitory activity, indicating its potential in biomedical applications (Zhang et al., 2012).
2. Phytotoxic Effects
Cimmino et al. (2020) reported on the phytotoxic effects of massarilactone H. Their research focused on a strain of Kalmusia variispora associated with grapevine trunk diseases in Iran, finding that massarilactone H exhibited phytotoxic activity on Vitis vinifera L. This study suggests that compounds like massarilactone H could play a role in plant-pathogen interactions (Cimmino et al., 2020).
3. Antimicrobial Properties
In the context of antimicrobial research, Teponno et al. (2017) identified massarilactone H as a major component in extracts from the endophytic fungus Dendrothyrium variisporum. These extracts showed significant antimicrobial activity, pointing to the potential use of massarilactone H in developing new antimicrobial agents (Teponno et al., 2017).
properties
Product Name |
Massarilactone H |
|---|---|
Molecular Formula |
C11H12O5 |
Molecular Weight |
224.21 g/mol |
IUPAC Name |
3,4-dihydroxy-7-methylidene-2-[(E)-prop-1-enyl]-3,4-dihydro-2H-furo[3,4-b]pyran-5-one |
InChI |
InChI=1S/C11H12O5/c1-3-4-6-8(12)9(13)7-10(16-6)5(2)15-11(7)14/h3-4,6,8-9,12-13H,2H2,1H3/b4-3+ |
InChI Key |
ZVRUDYNVKYYNCW-ONEGZZNKSA-N |
Isomeric SMILES |
C/C=C/C1C(C(C2=C(O1)C(=C)OC2=O)O)O |
SMILES |
CC=CC1C(C(C2=C(O1)C(=C)OC2=O)O)O |
Canonical SMILES |
CC=CC1C(C(C2=C(O1)C(=C)OC2=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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